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Compound of Interest

Compound Name: Stearic Acid-d35

Cat. No.: B1316310 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential guidance on the proper personal

protective equipment (PPE), handling procedures, and disposal of Stearic Acid-d35, a

deuterated form of stearic acid. Adherence to these protocols is crucial for minimizing risks and

ensuring the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
Stearic Acid-d35 is classified as a substance that can cause skin irritation, serious eye

irritation, and respiratory irritation[1]. It is harmful if swallowed[1]. Therefore, appropriate PPE

must be worn at all times. The following table summarizes the required PPE for handling

Stearic Acid-d35.
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Protection Type Required PPE
Specifications and

Guidelines

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166[2].

Hand Protection Chemically resistant gloves

Suitable gloves, such as nitrile

rubber, tested according to EN

374 are recommended.

Inspect gloves prior to use[3]

[4].

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes

Wear appropriate protective

clothing to minimize skin

contact[2][4]. For larger

quantities or potential for

significant exposure, a

chemically resistant apron may

be necessary.

Respiratory Protection
NIOSH-approved particulate

respirator (e.g., N95)

Required when handling the

powder outside of a chemical

fume hood or if dust is

generated. A particulate filter

device (EN 143) P1 is also an

option[3][5].

Operational Plan for Safe Handling
Proper handling procedures are critical to prevent exposure and maintain the isotopic purity of

Stearic Acid-d35.

Engineering Controls:

Ventilation: Always handle Stearic Acid-d35 in a well-ventilated area. A chemical fume hood

is recommended, especially when weighing or transferring the powder, to minimize dust

generation and accumulation[2][4].
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Personal Hygiene:

Wash hands thoroughly after handling and before eating, drinking, or smoking[1][2].

Contaminated clothing should be removed and washed before reuse[1].

Special Handling for Deuterated Compounds:

Moisture Sensitivity: Deuterated compounds can be hygroscopic. To prevent H-D exchange

with atmospheric moisture, which can compromise isotopic purity, it is recommended to

handle Stearic Acid-d35 in a dry environment, such as a glove box with a controlled low-

humidity atmosphere[6].

Storage: Store in a tightly sealed container in a cool, dry, and dark place[2][7]. For sensitive

applications, storage under an inert gas like argon or nitrogen can prevent oxidation[6].

The following workflow diagram outlines the key steps for safely handling Stearic Acid-d35.
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Safe Handling Workflow for Stearic Acid-d35
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Disposal Plan
Dispose of Stearic Acid-d35 and any contaminated materials as chemical waste in

accordance with all applicable local, state, and federal regulations. Do not dispose of down the

drain[8]. It is recommended to contact a licensed professional waste disposal service[9].

Ensure that the waste containers are properly labeled. Empty containers may retain product

residue and should be treated as hazardous waste[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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